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Chemical Properties and Regulatory Profiles

The table below summarizes the key characteristics and regulatory status of musk ketone and musk xylene.

Property Musk Ketone Musk Xylene

Chemical Abstract Service Not fully provided in search 81-15-2 [1]

(CAS) Registry Number results

IUPAC Name Not fully provided in search 5-tert-Butyl-2,4,6-trinitro-meta-
results xylene [1]

Molecular Formula Not provided in search Not provided in search results
results

Physical Form Information limited Yellow crystals, plates, or needles

with a musky odour [1]
Primary Use Fragrance in cosmetics and Fragrance in cosmetics and

household products [2] [3]

Environmental Persistence Persistent pollutant [2]

household products [2] [3]

Very persistent, very
bioaccumulative (vPvB) per REACH
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Property

Musk Ketone

Musk Xylene

Bioaccumulation in Humans

Key Regulatory Status (as of

2025)

Detected in blood, breast
milk, and adipose tissue [2]

[3]

Restricted use (e.g., under
REACH) [2]

[2]
Detected in blood, breast milk, and

adipose tissue [2] [3]

Banned in the EU; classified as a
Substance of High Concern [2] [3]

Toxicological Profiles and Health Impacts

The table below compares the documented toxicological effects of these two compounds based on

experimental and observational data.

Toxicity Aspect

Musk Ketone

Musk Xylene

Endocrine
Disruption

Metabolism &
Toxicokinetics

Organ System
Toxicity

Carcinogenicity

Neurotoxicity

Estrogenic activity; increased growth of
estrogen-responsive human breast
cancer cells in vitro [3]

Information limited; detected in human
tissues indicates bioaccumulation [2]

Associated with larval development
inhibition in plankton [3]

Associated with increased tumor risk in
mice; not genotoxic but may enhance
genotoxicity of other chemicals [2]

Not associated (use discontinued for
musk ambrette due to neurotoxicity) [2]

Weakly estrogenic in animal and lab
studies [2]

Half-life of 60-94 days in humans;
metabolized to an amine derivative
that binds to hemoglobin [2]

Associated with gynecological
abnormalities and infertility in
women in some studies [3]

Not specifically mentioned in search
results

Not associated (use discontinued
for musk ambrette due to
neurotoxicity) [2]
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Experimental Data and Key Methodologies

The experimental data on these musks comes from specific protocols which are crucial for researchers to

understand.

Analytical Detection Methods

Accurate detection and quantification are fundamental for toxicity research.

¢ Gas Chromatography with Mass Spectrometry (GC/IMS): A primary method for detecting nitro
musks in biological and environmental samples. For musk xylene in blood, the limit of detection
(LOD) was 5 pglg plasma or 1 nglg lipids [1].

e Gas Chromatography with Electron Capture Detection (GC/ECD): Used for analyzing nitro musks
in human adipose tissue, fish, and breast milk. The reported LOD was 10 pg/kg of fat [1].

¢ Workflow Overview: The general workflow for determining musk concentrations in biological
samples involves sample collection (e.g., blood, fat), extraction and purification of the analytes, and
finally, separation and detection via GC/ECD or GC/MS [1].

Sample Collection
(Blood, Adipose, Milk)

:

(Extraction & Purification

(Analysis & Detection)

GC/ECD
(Data Quantification)
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Environmental Risk Assessment (ERA)

The EU Technical Guidance Document (TGD) framework is used to evaluate environmental risks.

e Core Concept: The ERA compares a Predicted Environmental Concentration (PEC) or a
measured concentration, with a Predicted No-Effect Concentration (PNEC) to derive a risk quotient
(PEC/PNEC) [4].

e Application to Musks: A study in the Netherlands found that for aquatic organisms and sediment-
dwellers, the PEC/PNEC ratios for both musk ketone and musk xylene were at or below 0.1,
suggesting low risk. However, for soil organisms, the ratio was 1.3 for musk xylene, indicating a
potential risk [4].

Pathways of Human Exposure and Metabolism

Understanding how humans are exposed to these chemicals and how they are processed in the body is key to

assessing risk.

Routes of Human Exposure

The primary routes are through the use of scented products, with emerging evidence pointing to ingestion as

a significant pathway.

¢ Dermal Absorption and Inhalation: Direct use of perfumes, soaps, and lotions leads to exposure.
However, dermal absorption for musk ketone and xylene is low, with studies recovering over 86% of
the applied dose from the skin surface [2].

¢ Ingestion: Oral exposure appears to be a more significant route. Nitro musks have been found in
fish and other foods due to environmental contamination. One study found that oral intake led to
plasma concentrations an order of magnitude higher than dermal application [2].

Metabolic Fate and Biological Effects
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A proposed pathway for musk xylene's metabolism and potential effects highlights concerns about its

persistence.

e Metabolic Activation: Musk xylene can be reduced in the body to an amine derivative (4-amino-2,6-
dinitro-1,3-dimethyl-5-tert-butylbenzene), which has been shown to bind to hemoglobin [2].

e Estrogenic Activity: Both musks are considered endocrine disrupting chemicals (EDCs). Evidence
suggests they can alter hormone activity, with studies showing they increase the growth of estrogen-
responsive human breast cancer cells [3].
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Key Insights for Researchers

¢ Musk Xylene presents a higher regulatory concern due to its formal vPvB (very Persistent, very
Bioaccumulative) classification under REACH and its metabolic conversion to a reactive amine [2].

e Musk Ketone's primary concerns are its estrogenic activity and environmental persistence. Its role
as a co-factor in genotoxicity warrants further investigation [2].
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¢ Oral intake may be a critical exposure route that requires greater emphasis in risk assessments,
potentially rivaling or exceeding dermal absorption from personal care products [2].

¢ Analytical methods are well-established with low detection limits, enabling precise monitoring in
human and environmental matrices [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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